Cas no 2171453-00-0 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2171453-00-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6567894
• PubChem ID: 165959464
• Update Time: 2025-05-19

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid
• EN300-1576656
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-methylpiperidine-4-carboxylic acid
• 2171453-00-0

• Inchi： 1S/C26H30N2O5/c1-16-14-28(12-11-18(16)25(30)31)24(29)13-17(2)27-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,11-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,18?/m0/s1
• InChI Key： ZHLFJJSERNTUCU-ADKAHSJRSA-N
• SMILES： OC(C1CCN(C(C[C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid: A Comprehensive Overview

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid, commonly referenced by its CAS number 2171453-00-0, is a complex organic compound with significant potential in various fields of chemical research and application. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and versatile functionality. The molecule consists of a piperidine ring system substituted with a carboxylic acid group at the 4-position and a bulky substituent at the 3-position, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino butanoyl chain. This combination of functional groups renders the compound highly reactive and amenable to a wide range of chemical transformations.

The synthesis of this compound typically involves multi-step processes, often utilizing advanced techniques such as peptide coupling, protection/deprotection strategies, and stereochemical control. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, suggests that this compound may be employed in the synthesis of bioactive molecules or as an intermediate in drug discovery programs. Recent studies have highlighted the importance of such compounds in the development of novel therapeutics targeting complex biological systems.

One of the most notable aspects of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid is its stereochemistry. The (S)-configuration at the 3-position of the piperidine ring is critical for determining its biological activity and selectivity. Stereoisomers often exhibit vastly different pharmacokinetic profiles, making this aspect crucial for applications in medicinal chemistry. Researchers have demonstrated that such compounds can serve as templates for designing enantioselective catalysts or chiral recognition elements in asymmetric synthesis.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a precursor in peptide synthesis has been leveraged in the construction of bioactive peptides with potential therapeutic value. Additionally, the compound's structural features make it an attractive candidate for use in materials science, particularly in the development of self-assembling materials or stimuli-responsive polymers. Recent advancements in nanotechnology have further underscored the potential utility of such compounds in creating advanced drug delivery systems.

The latest research on CAS No 2171453-00-0 has focused on its role as a building block for more complex molecular architectures. By incorporating this compound into larger frameworks, scientists have been able to create molecules with enhanced functionality and specificity. For example, studies have explored its use in constructing macrocyclic compounds with applications in catalysis and sensing technologies.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-methylpiperidine-4-carboxylic acid stands out as a versatile and intriguing molecule with a wealth of potential applications across diverse scientific disciplines. Its unique structure, stereochemical properties, and reactivity make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.